Cas no 2385769-52-6 (tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate)

• Product Name: tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate
• CAS No: 2385769-52-6
• MF: C₁₅H₂₇F₂NO₃
• MW: 307.376591920853
• CID: 6083850
• PubChem ID: 165770127
• Update Time: 2025-05-24

tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate
• EN300-195567
• tert-butyl N-(2,2-difluoroethyl)-N-[1-(hydroxymethyl)-4-methylcyclohexyl]carbamate
• 2385769-52-6

• Inchi： 1S/C15H27F2NO3/c1-11-5-7-15(10-19,8-6-11)18(9-12(16)17)13(20)21-14(2,3)4/h11-12,19H,5-10H2,1-4H3
• InChI Key： YQCNLJBOQKEADM-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OC(C)(C)C)C1(CO)CCC(C)CC1)F

Computed Properties

• Exact Mass: 307.19590005g/mol
• Monoisotopic Mass: 307.19590005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate

tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate: A Comprehensive Overview

The compound with CAS No. 2385769-52-6, known as tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate, is a highly specialized organic compound with a complex structure. This compound belongs to the class of carbamates, which are widely used in various industries due to their versatile properties. The tert-butyl group in the molecule contributes to its stability and solubility characteristics, making it suitable for a range of applications.

The N-(2,2-difluoroethyl) substituent introduces fluorine atoms into the structure, which can significantly influence the compound's reactivity and selectivity. Fluorine substitution is a common strategy in organic chemistry to enhance the stability and bioavailability of molecules. The presence of this group suggests that the compound may exhibit unique electronic properties, making it a potential candidate for advanced chemical synthesis or as an intermediate in pharmaceutical development.

Another notable feature of this compound is the N-1-(hydroxymethyl) group attached to the cyclohexane ring. This hydroxymethyl substituent introduces hydrophilic properties to the molecule, which can enhance its compatibility with polar solvents or biological systems. The combination of hydrophilic and hydrophobic groups in this molecule creates a balance that could be advantageous in drug delivery systems or as a precursor for more complex structures.

The 4-methylcyclohexyl moiety forms the core of the molecule and provides structural rigidity. Cyclohexane derivatives are often employed in organic synthesis due to their stability and ease of functionalization. The methyl substitution at position 4 further modifies the steric and electronic environment of the molecule, potentially influencing its reactivity in various chemical reactions.

Recent studies have highlighted the importance of carbamates in medicinal chemistry, particularly as inhibitors of certain enzymes or as building blocks for bioactive molecules. The unique combination of substituents in tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate makes it a promising candidate for exploring novel therapeutic agents. Researchers have shown interest in similar compounds for their potential anti-inflammatory or antiviral activities.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions or coupling reactions. The use of fluorinated intermediates and protected amino groups allows for precise control over the final product's structure. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize reaction conditions and improve yield.

From an application standpoint, tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate could find utility in agrochemicals, pharmaceuticals, or specialty chemicals. Its fluorinated components may contribute to improved efficacy in herbicides or insecticides, while its hydroxymethyl group could facilitate bioisosteric replacements in drug design.

Moreover, recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular docking studies suggest that it may bind effectively to certain protein pockets due to its balanced hydrophilic-hydrophobic nature. Such insights are valuable for guiding further experimental work and refining its potential applications.

In conclusion, tert-butyl N-(2,2-difluoroethyl)-N-1-(hydroxymethyl)-4-methylcyclohexylcarbamate is a sophisticated organic compound with diverse functional groups that offer significant potential across multiple fields. Its structure lends itself well to both fundamental research and applied development, making it an intriguing subject for ongoing investigations.